Cas no 23425-29-8 (Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI))

Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI) structure
23425-29-8 structure
Product Name:Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI)
CAS No:23425-29-8
MF:C26H20FeN6O2
MW:504.321005821228
CID:252045
PubChem ID:71775474
Update Time:2025-04-19

Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI)
    • DICYANOBIS(1 10-PHENANTHROLINE)IRON(II) DIHYDRATE
    • DICYANO-BIS-(1,10-PHENANTHROLINE) IRON(II) DIHYDRATE
    • FERROCYPHEN
    • Perrocyphen
    • Dicyano-bis-(1,10-phenanthroline)iron(ii)dihydrate
    • 23425-29-8
    • Inchi: 1S/2C12H8N2.2CN.Fe.2H2O/c2*1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;2*1-2;;;/h2*1-8H;;;;2*1H2/q;;2*-1;+2;;
    • InChI Key: WMZRMSVSLVFVFA-UHFFFAOYSA-N
    • SMILES: [Fe+2].O.O.N1C=CC=C2C=CC3=CC=CN=C3C=12.N1C=CC=C2C=CC3=CC=CN=C3C=12.N#[C-].N#[C-]

Computed Properties

  • Exact Mass: 504.10000
  • Monoisotopic Mass: 504.099709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 117.60000
  • LogP: 5.46846
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